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Compound of Interest

Compound Name: 4-Methyl-2-nitropyridine-1-oxide

CAS No.: 100047-40-3

Cat. No.: B1435054

Get Quote

CAS: 100047-40-3 | Formula: C₆H₆N₂O₃ | MW: 154.12 g/mol

Module 1: Storage & Handling Fundamentals (FAQ)
Q: What are the absolute critical storage parameters for this compound? A: The stability of 4-
Methyl-2-nitropyridine-1-oxide is governed by the lability of the N-oxide bond and the high

electrophilicity of the C2-nitro position.

Temperature: Store at 2–8°C for short-term (<3 months). For long-term archival (>6 months),

store at -20°C.

Atmosphere:Strictly Inert (Argon/Nitrogen). The compound is hygroscopic. Moisture

accelerates hydrolysis and potential nucleophilic displacement of the nitro group.

Light:Complete Darkness. Pyridine N-oxides are photochemically active. Exposure to

UV/visible light triggers rearrangement to oxaziridines or deoxygenation.

Q: Is this compound shock-sensitive or explosive? A:Treat as Potentially Energetic.

Compounds containing both nitro groups and N-oxide moieties possess high chemical energy.
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While 4-Methyl-2-nitropyridine-1-oxide is not typically classified as a primary explosive, it can

decompose exothermically upon rapid heating (>150°C).

Protocol: Do not heat neat material above 100°C. Avoid friction/grinding of dry solids.

Q: Can I store it in solution? A:Not recommended for long periods.

If necessary: Use anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN) stored in amber

vials under Argon.

Avoid:Alcohols (Methanol/Ethanol). The 2-nitro group is highly susceptible to nucleophilic

displacement by alkoxides, even at ambient temperatures (see Troubleshooting).

Storage Decision Logic

Figure 1: Storage Decision Tree for 4-Methyl-2-nitropyridine-1-oxide
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Module 2: Stability & Degradation (Troubleshooting)
Issue 1: Unexpected Product in Nucleophilic Solvents
Symptom: You attempted a reaction in Methanol or Ethanol, but the product mass is lower than

expected, or NMR shows a methoxy peak (~4.0 ppm). Root Cause:Nucleophilic Aromatic

Substitution (SₙAr). The nitro group at the 2-position (ortho to the N-oxide) is exceptionally

labile. The N-oxide moiety activates the ring toward nucleophilic attack. In alcoholic solvents,

the solvent itself (or alkoxide base) displaces the nitro group, forming 2-methoxy-4-

methylpyridine-1-oxide. Corrective Action:

Switch Solvents: Use non-nucleophilic polar aprotic solvents like DMF, DMSO, or

Acetonitrile.
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Avoid Strong Bases: If using bases, use non-nucleophilic bases (e.g., DIPEA, t-BuOK) and

bulky solvents to minimize substitution at C2.

Issue 2: Material Turned Red/Brown
Symptom: The yellow crystalline solid has darkened to red or brown after sitting on the bench.

Root Cause:Photochemical Rearrangement. Pyridine N-oxides undergo rearrangement to 1,2-

oxazepines or oxaziridines upon irradiation. This is often followed by ring contraction or

polymerization, leading to colored impurities. Corrective Action:

Purification: Recrystallize from minimal hot ethyl acetate/hexanes (shielded from light).

Prevention: All future handling must be done under low-light conditions or using amber

glassware.

Degradation Pathways Diagram

Figure 2: Primary Degradation Pathways

Pathway A: Photochemical (Light Exposure) Pathway B: Chemical (Nucleophilic Solvents)
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Module 3: Analytical Verification Protocols
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Purity Check via HPLC
Due to the polarity of the N-oxide, standard reverse-phase methods may result in peak tailing.

Column: C18 end-capped (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

Mobile Phase A: Water + 0.1% Formic Acid (buffers silanols).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 15 mins.

Detection: 254 nm (Nitro group absorbance) and 280 nm.

1H-NMR Validation
Solvent: DMSO-d₆ or CDCl₃.

Diagnostic Peaks:

H6 (Ortho to N-oxide): Expect a doublet around 8.2 - 8.5 ppm.

Methyl Group: Singlet around 2.4 ppm.

Absence of Nitro: If the nitro group is displaced (degradation), the chemical shift of the H3

proton will shift significantly upfield.

Module 4: Emergency Safety Procedures
Hazard Class Description Emergency Response

Skin/Eye Irritant

Nitro-pyridines are potent

irritants and potential

sensitizers.

Skin: Wash with soap/water for

15 min. Eyes: Rinse

immediately; do not rub.

Acute Toxicity
Likely toxic if swallowed (Class

6.1 analog).

Induce vomiting ONLY if

instructed by poison control.

Thermal Hazard
Potential for rapid

decomposition >150°C.

Fire: Use CO₂ or dry powder.

Do not use high-pressure

water jets (spreads material).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/95291
https://www.sciencemadness.org/whisper/files.php?pid=687947&aid=99660
https://www.arkat-usa.org/get-file/19897/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7230146/
https://www.benchchem.com/product/b1435054?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidechem.com/dictionary/en/100047-40-3.html
http://thoreauchem.com/prods/?page=14825
https://www.namiki-s.co.jp/upload/news/282WJQC-news_file.xlsx
https://www.sciencemadness.org/whisper/files.php?pid=687947&aid=99660
https://www.arkat-usa.org/get-file/19897/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7230146/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7230146/
https://www.benchchem.com/product/b1435054/docs#technical-support-center-4-methyl-2-nitropyridine-1-oxide
https://www.benchchem.com/product/b1435054/docs#technical-support-center-4-methyl-2-nitropyridine-1-oxide
https://www.benchchem.com/product/b1435054/docs#technical-support-center-4-methyl-2-nitropyridine-1-oxide
https://www.benchchem.com/product/b1435054/docs#technical-support-center-4-methyl-2-nitropyridine-1-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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